Cas no 5203-15-6 (4-Isobutoxybenzonitrile)
4-Isobutoxybenzonitrile structure
Product Name:4-Isobutoxybenzonitrile
CAS No:5203-15-6
MF:C11H13NO
MW:175.227022886276
MDL:MFCD08274895
CID:360828
PubChem ID:21893716
Update Time:2025-04-19
4-Isobutoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-(2-methylpropoxy)-
- 4-(2-methylpropoxy)benzonitrile
- 4-iso-butoxybenzonitrile
- AKOS000175313
- 4-isobutoxybenzonitrile
- DTXSID50619565
- 4-iso-butoxybenzo-nitrile
- AS-42938
- A899739
- SCHEMBL868642
- FT-0715541
- 5203-15-6
- QWMUMFXFUCDJJI-UHFFFAOYSA-N
- CS-0154210
- DB-071472
- 4-Isobutoxybenzonitrile
-
- MDL： MFCD08274895
- Inchi： 1S/C11H13NO/c1-9(2)8-13-11-5-3-10(7-12)4-6-11/h3-6,9H,8H2,1-2H3
- InChI Key： QWMUMFXFUCDJJI-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C#N)=CC=1)CC(C)C
Computed Properties
- Exact Mass: 175.09979
- Monoisotopic Mass: 175.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 33Ų
Experimental Properties
- Density: 1.01±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 122 ºC (0.3 Torr)
- Flash Point: 121.4±13.7 ºC,
- Refractive Index: 1.535 (589.3 nm 25 ºC)
- Solubility: Very slightly soluble (0.1 g/l) (25 º C),
- PSA: 33.02
4-Isobutoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I780175-50mg |
4-Isobutoxybenzonitrile |
5203-15-6 | 50mg |
$64.00 | 2023-05-18 | ||
| TRC | I780175-100mg |
4-Isobutoxybenzonitrile |
5203-15-6 | 100mg |
$69.00 | 2023-05-18 | ||
| TRC | I780175-250mg |
4-Isobutoxybenzonitrile |
5203-15-6 | 250mg |
$92.00 | 2023-05-18 | ||
| TRC | I780175-500mg |
4-Isobutoxybenzonitrile |
5203-15-6 | 500mg |
$144.00 | 2023-05-18 | ||
| Alichem | A019106462-1g |
4-(2-Methylpropoxy)benzonitrile |
5203-15-6 | 98% | 1g |
$183.00 | 2023-09-01 | |
| Alichem | A019106462-5g |
4-(2-Methylpropoxy)benzonitrile |
5203-15-6 | 98% | 5g |
$576.45 | 2023-09-01 | |
| Apollo Scientific | OR900341-1g |
4-(2-Methylpropoxy)benzonitrile |
5203-15-6 | 98% | 1g |
£42.00 | 2025-02-20 | |
| Apollo Scientific | OR900341-5g |
4-(2-Methylpropoxy)benzonitrile |
5203-15-6 | 98% | 5g |
£142.00 | 2025-02-20 | |
| abcr | AB432551-250 mg |
4-iso-Butoxybenzonitrile; . |
5203-15-6 | 250MG |
€78.90 | 2023-07-18 | ||
| abcr | AB432551-1 g |
4-iso-Butoxybenzonitrile; . |
5203-15-6 | 1g |
€101.30 | 2023-07-18 |
4-Isobutoxybenzonitrile Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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